Cas no 1227955-10-3 (2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine)

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a pyrazole moiety and a trifluoromethyl group. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazole ring contributes to versatile binding interactions. Its well-defined synthetic pathway allows for high purity and scalability. The compound is particularly useful as an intermediate in the development of biologically active molecules, including kinase inhibitors and antifungal agents. Its stability under various conditions ensures reliability in further functionalization and application studies.
2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine structure
1227955-10-3 structure
Product Name:2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine
CAS No:1227955-10-3
MF:C8H5F3N4
MW:214.147310972214
MDL:MFCD12756232
CID:4579267
Update Time:2025-10-31

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine
    • Pyrimidine, 2-(1H-pyrazol-1-yl)-4-(trifluoromethyl)-
    • MDL: MFCD12756232
    • Inchi: 1S/C8H5F3N4/c9-8(10,11)6-2-4-12-7(14-6)15-5-1-3-13-15/h1-5H
    • InChI Key: YLOOJFWYOHKASQ-UHFFFAOYSA-N
    • SMILES: C1(N2C=CC=N2)=NC=CC(C(F)(F)F)=N1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 336.9±52.0 °C at 760 mmHg
  • Flash Point: 157.6±30.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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Additional information on 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine

Comprehensive Overview of 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3)

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrimidine core substituted with a trifluoromethyl group and a pyrazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1227955-10-3 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for trifluoromethylated compounds like 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine has surged, driven by their enhanced metabolic stability and lipophilicity—key traits in modern medicinal chemistry. Researchers often explore its potential as a kinase inhibitor scaffold or a building block for crop protection agents, aligning with trends in precision agriculture and targeted therapies. The compound’s pyrazole-pyrimidine hybrid structure also makes it a candidate for fluorescence probes and electronic materials, addressing interdisciplinary interests.

Synthetic routes to CAS No. 1227955-10-3 typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with optimization efforts focusing on green chemistry principles—a hot topic in sustainable synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for end-users in regulated industries. FAQs such as "How to synthesize 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine?" or "Applications of trifluoromethyl pyrimidines in drug design" highlight its technical appeal.

The compound’s stability under physiological conditions has spurred investigations into its bioavailability and structure-activity relationships (SAR). Notably, its logP value and hydrogen-bonding capacity are frequently discussed in forums on ADME/Tox prediction, reflecting industry needs for predictive modeling tools. Patent literature reveals its use in anticancer and antiviral prototypes, though detailed mechanisms remain proprietary.

From an industrial perspective, scalability and cost-efficiency of 1227955-10-3 production are debated among process chemists. Innovations like flow chemistry and catalytic recycling are being tested to address these challenges. Meanwhile, suppliers emphasize batch-to-batch consistency and regulatory compliance, responding to queries like "Where to buy high-purity 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine?"—a common search intent.

In summary, 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3) exemplifies the intersection of synthetic innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its continued prominence in research and commercial catalogs. As interest in fluorinated heterocycles grows, this compound will likely remain a focal point for both academic and industrial R&D.

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